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Compound of Interest

Compound Name: N2-Acetyl Acyclovir Benzoate-d5

Cat. No.: B15601584 Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the quality control of N2-Acetyl Acyclovir Benzoate-d5, a

deuterated internal standard for bioanalytical studies. The information presented is

representative of a typical Certificate of Analysis for this compound, tailored for researchers,

scientists, and drug development professionals.

Quantitative Data Summary
The following tables summarize the key quantitative data for a representative batch of N2-
Acetyl Acyclovir Benzoate-d5.

Table 1: Identity and Physical Properties
Parameter Specification Result

Appearance White to off-white solid Conforms

Molecular Formula C₁₇H₁₂D₅N₅O₅ Conforms

Molecular Weight 376.38 g/mol 376.38

Melting Point Not Determined Not Determined

Solubility Soluble in DMSO Conforms

Table 2: Purity and Impurity Profile
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Analysis Method Specification Result

Purity by HPLC HPLC-UV ≥ 98.0% 99.5%

Isotopic Purity (d5) Mass Spectrometry ≥ 99% 99.6%

Residual Solvents ¹H NMR To be reported < 0.1% (DMSO)

Water Content Karl Fischer Titration ≤ 0.5% 0.2%

Table 3: Spectroscopic Data
Analysis Method Result

¹H NMR 400 MHz, DMSO-d₆ Conforms to structure

Mass Spectrum ESI-MS [M+H]⁺ = 377.2

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a variable

wavelength detector.

Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

Mobile Phase:

A: 0.1% Formic acid in Water

B: 0.1% Formic acid in Acetonitrile

Gradient:
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Time (min) %A %B

0 95 5

20 5 95

25 5 95

26 95 5

| 30 | 95 | 5 |

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection: UV at 254 nm

Injection Volume: 10 µL

Sample Preparation: The sample was dissolved in a 1:1 mixture of Acetonitrile and Water to

a final concentration of 1 mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Instrumentation: Waters Xevo G2-XS QTof or equivalent.

Ionization Mode: Electrospray Ionization (ESI), Positive

Mass Range: 50 - 1200 m/z

Capillary Voltage: 3.0 kV

Cone Voltage: 30 V

Source Temperature: 120 °C

Desolvation Temperature: 350 °C
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Data Analysis: The isotopic distribution of the [M+H]⁺ ion was analyzed to determine the

isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

Solvent: DMSO-d₆

Temperature: 25 °C

Analysis: The ¹H NMR spectrum was acquired and the chemical shifts and coupling

constants were compared to the expected values for the structure of N2-Acetyl Acyclovir
Benzoate-d5. The absence of significant signals corresponding to the non-deuterated

positions confirms the deuteration.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the analysis of N2-
Acetyl Acyclovir Benzoate-d5.
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Click to download full resolution via product page

Caption: Quality Control Workflow for N2-Acetyl Acyclovir Benzoate-d5.
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Caption: Relationship between Analytical Techniques and Compound Attributes.

To cite this document: BenchChem. [Technical Guide: N2-Acetyl Acyclovir Benzoate-d5
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601584#n2-acetyl-acyclovir-benzoate-d5-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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